Cas no 94023-57-1 (b-Alanine,N-(2-carboxyethyl)-N-dodecyl-, monoammonium salt (9CI))

• Product Name: b-Alanine,N-(2-carboxyethyl)-N-dodecyl-, monoammonium salt (9CI)
• CAS No: 94023-57-1
• MF: C₁₈H₄₁N₃O₄
• MW: 363.535845518112
• CID: 807403
• PubChem ID: 44152158
• Update Time: 2025-04-19

b-Alanine,N-(2-carboxyethyl)-N-dodecyl-, monoammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-(2-carboxyethyl)-N-dodecyl-, monoammonium salt (9CI)
• ammonium N-(2-carboxyethyl)-N-dodecyl-beta-alaninate
• EINECS 301-655-8
• SCHEMBL2331505
• 94023-57-1

• Inchi： 1S/C18H35NO4.2H3N/c1-2-3-4-5-6-7-8-9-10-11-14-19(15-12-17(20)21)16-13-18(22)23;;/h2-16H2,1H3,(H,20,21)(H,22,23);2*1H3
• InChI Key： OEYISMOCJILKRY-UHFFFAOYSA-N
• SMILES： [O-]C(CCN(CCC(=O)[O-])CCCCCCCCCCCC)=O.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 363.30970680g/mol
• Monoisotopic Mass: 363.30970680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 278
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.5Ų

Experimental Properties

• Boiling Point: 520.6°Cat760mmHg
• Flash Point: 268.7°C